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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B15573067

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential, immediate safety
and logistical information for Docosahexaenoic acid-d5 (DHA-d5), including detailed
operational and disposal plans. Adherence to these procedures is critical for ensuring
laboratory safety and maintaining experimental integrity.

Hazard Identification: Docosahexaenoic acid-d5 is classified as a highly flammable liquid and
vapor that can cause serious eye irritation.[1][2] The toxicological properties of this specific
deuterated compound have not been thoroughly investigated, warranting cautious handling.[1]

Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment is
mandatory when handling Docosahexaenoic acid-d5:

o Eye and Face Protection: Tightly fitting safety goggles with side shields or chemical safety
goggles are required.[1] Depending on the scale of the operation, a face shield may also be
necessary.[1]

e Hand Protection: Use compatible, chemical-resistant gloves, such as those made from nitrile
or butyl rubber.[1][3] Gloves should be inspected before use and changed immediately if
contaminated.[1]
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Skin and Body Protection: A lab coat is required to prevent skin contact.[1] For larger
quantities or procedures with a higher risk of splashing, impervious clothing may be
necessary.[1]

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to avoid the inhalation of vapors.[1] If exposure limits are
exceeded or irritation is experienced, appropriate respiratory protection should be used.[3]

Quantitative Data Summary

Property Value Source

Flammable Liquids 2, Eye

GHS/CLP Classification o [11[2]
Irritation 2A

Molecular Formula C22H27D502 [4]

Molecular Weight 333.52 g/mol [4]

Operational and Disposal Plans
Step-by-Step Handling and Storage Protocol

Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or
leakage. Verify that the product name and CAS number (1197205-71-2) match the order.

Storage: Store the container in a cool, dry, and well-ventilated area away from heat, sparks,
open flames, and other ignition sources.[1] The recommended storage temperature is
typically -20°C for long-term stability, especially for unsaturated lipids, to prevent
degradation.[5][6] Store away from incompatible substances such as oxidizing agents.[1] For
powdered standards, allow the container to warm to room temperature before opening to
prevent condensation.[6]

Handling and Dispensing: All handling of Docosahexaenoic acid-d5 should be performed
within a chemical fume hood.[1] Use only non-sparking tools and explosion-proof equipment.
[1][2] Ground and bond the container and receiving equipment to prevent static discharge.[1]
[2] Avoid inhalation of vapors and contact with eyes and skin.[5]
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e Solution Preparation: When dissolving or diluting, use a clean glass pipette or syringe.[6]
Ensure the chosen solvent is appropriate for the intended application.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of flowing water for at least 15 minutes,
holding the eyelids apart.[1][5] Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing immediately.[1][5] Wash the affected area with
soap and plenty of water for at least 15 minutes.[1] Seek medical attention if irritation
persists.[1]

 Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen and seek
immediate medical attention.[1]

 Ingestion: Do not induce vomiting.[1] Rinse the mouth with water and seek immediate
medical attention.[1]

Disposal Plan

o Waste Collection: Collect all waste containing Docosahexaenoic acid-d5, including unused
material and contaminated items (e.g., gloves, pipette tips), in a designated, properly
labeled, and sealed waste container.

» Waste Segregation: Segregate the waste as halogen-free organic waste. Do not mix with
other waste streams unless compatible.

» Neutralization (for acidic solutions): If the waste is in an acidic solution and does not contain
heavy metals or other hazardous substances, it can be neutralized with a suitable base like
sodium hydroxide or sodium bicarbonate to a pH between 6 and 9.[7] This should be done
cautiously in a well-ventilated area, as the reaction can generate heat.[8]

» Final Disposal: Dispose of the neutralized waste and other contaminated materials as
hazardous chemical waste in accordance with local, state, and federal regulations. This
typically involves collection by a licensed environmental waste management company. Small
quantities of water-soluble, non-hazardous materials may be permissible for sewer disposal
with copious amounts of water, but local regulations must be strictly followed.[8][9]
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Workflow Visualization

Click to download full resolution via product page

Caption: Workflow for handling Docosahexaenoic acid-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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